molecular formula C10H13NO4S B13541410 4-(Ethylsulfamoyl)-3-methylbenzoic acid

4-(Ethylsulfamoyl)-3-methylbenzoic acid

Cat. No.: B13541410
M. Wt: 243.28 g/mol
InChI Key: DRDHHAZUOAFSQR-UHFFFAOYSA-N
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Description

    4-(Ethylsulfamoyl)-3-methylbenzoic acid

    is a chemical compound with the molecular formula and a molecular weight of .

  • It consists of a benzene ring substituted with an amino group, an ethylsulfamoyl group, and a methoxy group.
  • The compound is a white to off-white solid with a melting point of 82-85°C and a predicted boiling point of 529.6°C .
  • Its chemical structure is as follows:

    Structure: C6H4O3 \text{Structure: } \text{C}_6\text{H}_4\text{O}_3\ Structure: C6​H4​O3​ 

Properties

Molecular Formula

C10H13NO4S

Molecular Weight

243.28 g/mol

IUPAC Name

4-(ethylsulfamoyl)-3-methylbenzoic acid

InChI

InChI=1S/C10H13NO4S/c1-3-11-16(14,15)9-5-4-8(10(12)13)6-7(9)2/h4-6,11H,3H2,1-2H3,(H,12,13)

InChI Key

DRDHHAZUOAFSQR-UHFFFAOYSA-N

Canonical SMILES

CCNS(=O)(=O)C1=C(C=C(C=C1)C(=O)O)C

Origin of Product

United States

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